Cas no 62374-66-7 (1,3-Benzenedisulfonyl dichloride, 4-(acetylamino)-6-methyl-)

• Product Name: 1,3-Benzenedisulfonyl dichloride, 4-(acetylamino)-6-methyl-
• CAS No: 62374-66-7
• MF: C₉H₉Cl₂NO₅S₂
• MW: 346.207458257675
• CID: 447382
• PubChem ID: 13186497
• Update Time: 2025-04-19

1,3-Benzenedisulfonyl dichloride, 4-(acetylamino)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonyl dichloride, 4-(acetylamino)-6-methyl-
• 4-acetamido-6-methylbenzene-1,3-disulfonyl chloride
• 4-Acetamido-6-methylbenzene-1,3-disulfonyl dichloride
• DTXSID80525847
• 62374-66-7

• Inchi： 1S/C9H9Cl2NO5S2/c1-5-3-7(12-6(2)13)9(19(11,16)17)4-8(5)18(10,14)15/h3-4H,1-2H3,(H,12,13)
• InChI Key： JVHUWPFBTGELGU-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CC=1C)NC(C)=O)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 344.93007
• Monoisotopic Mass: 344.9299201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 97.38